N-(1-Cyano-1-cyclopropylethyl)-2-[methyl-[(1-methylbenzimidazol-2-yl)methyl]amino]acetamide

• IUPAC Name: N-(1-cyano-1-cyclopropylethyl)-2-[methyl-[(1-methylbenzimidazol-2-yl)methyl]amino]acetamide
• InChI: InChI=1S/C18H23N5O/c1-18(12-19,13-8-9-13)21-17(24)11-22(2)10-16-20-14-6-4-5-7-15(14)23(16)3/h4-7,13H,8-11H2,1-3H3,(H,21,24)
• InChI Key: FPCHINALKAIMDP-UHFFFAOYSA-N
• Canonical SMILES: CC(C#N)(C1CC1)NC(=O)CN(C)CC2=NC3=CC=CC=C3N2C
• Molecular Formula: C18H23N5O
• Molecular Weight: 325.4 g/mol
• CAS No.: 1436339-04-6

Description

N-(1-Cyano-1-cyclopropylethyl)-2-[methyl-[(1-methylbenzimidazol-2-yl)methyl]amino]acetamide is a useful research compound. Its molecular formula is C18H23N5O and its molecular weight is 325.416. The purity is usually 95%.
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Scientific Research Applications

Biological Effects of Acetamide Derivatives

Acetamide and its derivatives have been extensively reviewed for their toxicology and biological consequences of exposure. These chemicals have significant commercial importance and exhibit a range of biological responses that vary both qualitatively and quantitatively among different acetamide derivatives. The updated information adds considerably to our understanding of the biological effects of these compounds, including their environmental toxicology (Kennedy, 2001).

N-substituted Benzamides and Acetamides in Drug Research

The chemistry and pharmacology of non-fentanyl novel synthetic opioid receptor agonists, particularly N-substituted benzamides and acetamides, have been detailed in a review. These compounds have appeared on the illicit drugs market and are noted for their significant impact on drug markets, prevalence, and harm. This review underscores the importance of international early warning systems in tracking emerging psychoactive substances and highlights the need for preemptive research on these compounds (Sharma et al., 2018).

Synthetic Procedures for Benzazoles of Biological Interest

Benzazoles and their derivatives, including compounds with guanidine moieties like 2-aminobenzimidazole, are of interest in medicinal chemistry due to their diverse biological activities. Synthetic chemists have developed new procedures to access compounds with the guanidine moiety, which could alter the biological activity of these heterocycles. This review covers chemical aspects of these compounds as potential therapeutic agents and summarizes current knowledge on their pharmacological activities (Rosales-Hernández et al., 2022).

AMPA Receptor Agonists for Depression Treatment

Research on AMPA receptor agonists indicates their potential for treating depression, with studies showing that they exert antidepressant effects with a rapid onset time. This area of research promises a bright future for developing novel antidepressants, given the fast-acting and robust therapeutic effects of AMPA receptor agonists compared to conventional antidepressants (Yang et al., 2012).